Cas no 1803634-36-7 (3-Amino-5-cyano-2-methoxy-4-(trifluoromethoxy)pyridine)

• Product Name: 3-Amino-5-cyano-2-methoxy-4-(trifluoromethoxy)pyridine
• CAS No: 1803634-36-7
• MF: C₈H₆F₃N₃O₂
• MW: 233.147351741791
• CID: 4911155
• Update Time: 2025-07-19

3-Amino-5-cyano-2-methoxy-4-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Amino-5-cyano-2-methoxy-4-(trifluoromethoxy)pyridine

• Inchi： 1S/C8H6F3N3O2/c1-15-7-5(13)6(16-8(9,10)11)4(2-12)3-14-7/h3H,13H2,1H3
• InChI Key： MCKZIUUFZVBQSM-UHFFFAOYSA-N
• SMILES： FC(OC1C(C#N)=CN=C(C=1N)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 288
• XLogP3: 1.4
• Topological Polar Surface Area: 81.2

Additional information on 3-Amino-5-cyano-2-methoxy-4-(trifluoromethoxy)pyridine

Introduction to 3-Amino-5-cyano-2-methoxy-4-(trifluoromethoxy)pyridine (CAS No. 1803634-36-7)

3-Amino-5-cyano-2-methoxy-4-(trifluoromethoxy)pyridine (CAS No. 1803634-36-7) is a specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by its pyridine core structure, incorporates multiple functional groups that contribute to its unique chemical properties and potential biological activities. The presence of an amino group, a cyano group, a methoxy group, and a trifluoromethoxy group makes it a versatile scaffold for further chemical modifications and biological investigations.

The pyridine core is a fundamental structural motif in many bioactive molecules, including drugs and natural products. Its aromaticity and ability to participate in hydrogen bonding make it an ideal platform for designing compounds with specific interactions with biological targets. In the case of 3-Amino-5-cyano-2-methoxy-4-(trifluoromethoxy)pyridine, the combination of these functional groups suggests potential applications in the development of small-molecule inhibitors, activators, or modulators of various enzymatic and receptor systems.

Recent advancements in drug discovery have highlighted the importance of fluorinated aromatic compounds due to their enhanced metabolic stability, improved binding affinity, and altered pharmacokinetic profiles. The incorporation of a trifluoromethoxy group in this compound aligns with this trend, as trifluoromethylation is a well-known strategy to improve the bioavailability and efficacy of pharmaceuticals. This group not only increases the lipophilicity of the molecule but also influences its electronic properties, potentially affecting its interaction with biological targets.

The cyano group at the 5-position introduces a polar character to the molecule, which can enhance solubility and binding interactions. Additionally, the cyano group can serve as a handle for further derivatization, allowing chemists to explore new analogs with tailored properties. The amino group at the 3-position provides another site for modification, enabling the introduction of charged or polar functionalities that can modulate pharmacokinetic and pharmacodynamic parameters.

The methoxy group at the 2-position contributes to the overall electronic distribution of the molecule and can influence its reactivity and biological activity. Methoxy-substituted pyridines are common in pharmaceuticals due to their ability to enhance binding affinity and reduce metabolic degradation. The strategic placement of this group in 3-Amino-5-cyano-2-methoxy-4-(trifluoromethoxy)pyridine suggests that it may interact favorably with biological targets through both hydrophobic and hydrophilic interactions.

Current research in medicinal chemistry has demonstrated that pyridine derivatives are effective scaffolds for targeting various diseases, including cancer, inflammation, and neurodegenerative disorders. The structural features of 3-Amino-5-cyano-2-methoxy-4-(trifluoromethoxy)pyridine make it a promising candidate for further investigation in these areas. For instance, its ability to engage multiple binding sites simultaneously could make it an excellent lead compound for designing multitarget drugs.

In cancer research, pyridine-based compounds have shown promise as inhibitors of kinases and other enzymes involved in tumor growth and progression. The combination of an amino group, a cyano group, a methoxy group, and a trifluoromethoxy group in this molecule could enhance its binding affinity to such targets while minimizing off-target effects. Preclinical studies have begun to explore the potential of similar pyridine derivatives as anticancer agents, highlighting the need for additional compounds like 3-Amino-5-cyano-2-methoxy-4-(trifluoromethoxy)pyridine for drug development pipelines.

Moreover, the compound's structural complexity allows for rapid diversification through combinatorial chemistry approaches. This flexibility enables researchers to generate libraries of derivatives with varying biological activities, facilitating high-throughput screening campaigns. Such efforts are crucial for identifying novel therapeutic agents that can address unmet medical needs.

The synthesis of 3-Amino-5-cyano-2-methoxy-4-(trifluoromethoxy)pyridine involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that researchers have access to high-quality material for their studies. Techniques such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions are commonly used in constructing the desired framework.

Once synthesized, 3-Amino-5-cyano-2-methoxy-4-(trifluoromethoxy)pyridine can be subjected to various biochemical assays to evaluate its interactions with potential targets. These assays may include enzyme inhibition studies, receptor binding assays, and cell-based assays to assess cytotoxicity or other relevant biological responses. The results from these studies will provide valuable insights into the compound's mechanism of action and therapeutic potential.

The integration of computational chemistry tools has further accelerated the drug discovery process by enabling virtual screening and molecular modeling studies. These approaches allow researchers to predict binding affinities and optimize molecular structures before conducting experimental validations. By leveraging computational methods alongside experimental data, scientists can more efficiently identify promising candidates like 3-Amino-5-cyano-2-methoxy-4-(trifluoromethoxy)pyridine for further development.

In conclusion,3-Amino-5-cyano-2-methoxy-4-(trifluoromethoxy)pyridine (CAS No. 1803634-36-7) represents a structurally interesting compound with potential applications in pharmaceutical research. Its unique combination of functional groups makes it a versatile scaffold for designing bioactive molecules targeting various diseases. As research continues to uncover new therapeutic opportunities in medicinal chemistry,this compound will likely play an important role in developing next-generation drugs that address complex medical challenges.